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Introduction

Cell invasion is a critical process in cancer metastasis, the primary cause of cancer-related
mortality. The urokinase-type plasminogen activator (UPA) system is a key player in the
degradation of the extracellular matrix (ECM), a crucial step for cancer cell invasion. The uPA
system's main components include the serine protease uPA, its cell surface receptor (UPAR),
and its inhibitor, plasminogen activator inhibitor-1 (PAI-1). The binding of uPA to uPAR initiates
a proteolytic cascade that converts plasminogen to plasmin. Plasmin, a broad-spectrum
protease, degrades various ECM components and activates matrix metalloproteinases
(MMPs), further facilitating tissue remodeling and cell invasion.[1][2][3][4]

Overexpression of uPA and uPAR is a hallmark of many aggressive cancers and correlates
with poor prognosis.[1][4][5] This makes the uPA system an attractive target for anti-cancer
therapies. UK-371804 is a potent and highly selective small molecule inhibitor of uPA, with a Ki
of 10 nM.[6] It exhibits high selectivity for uPA over other proteases like tissue-type
plasminogen activator (tPA) and plasmin.[6] By directly inhibiting the catalytic activity of uPA,
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UK-371804 can effectively block the downstream proteolytic cascade, thereby reducing cancer
cell invasion and metastasis.[7]

Three-dimensional (3D) cell culture models, such as tumor spheroids, more accurately
recapitulate the in vivo tumor microenvironment compared to traditional 2D cell cultures. These
models are invaluable for studying cell invasion and for the preclinical evaluation of anti-
invasive therapeutic agents. This document provides detailed application notes and protocols
for the use of UK-371804 in 3D cell culture invasion models.
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Caption: The uPA signaling pathway in cancer cell invasion and its inhibition by UK-371804.
Experimental Protocols

3D Spheroid Invasion Assay in Extracellular Matrix

This protocol is adapted from established spheroid invasion assays and incorporates the use of
UK-371804 as a uPA inhibitor.[7][8][9][10][11]

Materials:

e Cancer cell line of interest (e.g., HCT 116, HT-29, MDA-MB-231)
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o Complete cell culture medium

o Ultra-low attachment (ULA) 96-well round-bottom plates

o Basement Membrane Matrix (BMM), growth factor reduced (e.g., Matrigel®)
o UK-371804 (solubilized in an appropriate solvent, e.g., DMSO)

e Phosphate-buffered saline (PBS)

¢ Incubator (37°C, 5% CO2)

Microscope with imaging capabilities
Procedure:
e Spheroid Formation:

Harvest and count cancer cells.

o

o Resuspend cells in complete culture medium to a final concentration that allows for the
formation of single spheroids of approximately 300-500 pm in diameter within 3-4 days.
This needs to be optimized for each cell line (typically 1,000-5,000 cells/well).

o Seed 100 pL of the cell suspension into each well of a ULA 96-well round-bottom plate.

o Centrifuge the plate at 100-200 x g for 5-10 minutes to facilitate cell aggregation at the
bottom of the well.

o Incubate the plate for 3-4 days to allow for spheroid formation.
o Embedding Spheroids in ECM:

o Thaw the Basement Membrane Matrix on ice overnight. Keep all reagents and plates on
ice during this step.

o Carefully remove 50 pL of the culture medium from each well containing a spheroid.
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o Prepare the ECM-inhibitor mixture. For a final concentration of 10 uM UK-371804, dilute
the stock solution in the cold liquid ECM. Prepare a vehicle control with the same
concentration of the solvent (e.g., DMSO).

o Gently add 50 pL of the cold ECM-inhibitor mixture or the vehicle control ECM to each
well.

o Centrifuge the plate at 300 x g for 5 minutes at 4°C to position the spheroids in the center
of the ECM.

o Transfer the plate to a 37°C incubator for 30-60 minutes to allow the ECM to polymerize.

 Invasion Assay and Imaging:

o After polymerization, add 100 pL of complete culture medium (with or without the desired
concentration of UK-371804) to each well.

o Image the spheroids at time 0 and then at regular intervals (e.g., every 24 hours) for up to
7 days.

o Data Analysis:

o Quantify the area of invasion by measuring the total area covered by the spheroid and the
invading cells at each time point.

o The invasive area can be calculated by subtracting the area of the spheroid at time 0 from
the total area at subsequent time points.

o The invasion distance can also be measured from the edge of the initial spheroid to the
furthest invading cells.

Data Presentation

The following table summarizes the quantitative data on the effect of UK-371804 on colorectal
cancer cell invasion in a 3D tumouroid model, as reported by Gabrielli et al. (2023).[7]
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. Treatment (21 Invasion Area Invasion Distance
Cell Line
days) (mm?) (mm)
HT-29 Untreated 0.05+0.02 0.10 £ 0.05
10 uM UK-371804 0.04 £ 0.01 0.08 £ 0.04
HCT 116 Untreated 0.45+0.10 0.50+0.12
10 uM UK-371804 0.20 £ 0.05 0.25 +0.08

*Data are presented as mean + standard deviation. * indicates a statistically significant

difference compared to the untreated control.

Experimental Workflow
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7. Image Spheroids at Regular Intervals

i

8. Quantify Invasion Area and Distance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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